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Compound of Interest

Compound Name: Basic Red 13

Cat. No.: B1666102 Get Quote

Despite inquiries into the application of Basic Red 13 as a nucleic acid stain in molecular

biology, a comprehensive review of scientific literature and safety data reveals a significant lack

of established protocols and performance data for this purpose. While Basic Red 13 is a

known cationic dye, its specific use for visualizing DNA and RNA in research settings is not

well-documented, precluding the creation of detailed application notes and protocols at this

time.

Basic Red 13, a cationic dye with the chemical formula C₂₂H₂₆Cl₂N₂ and a molecular weight of

389.36 g/mol , is primarily utilized in the textile and paper industries.[1] Its positive charge

allows it to interact with negatively charged molecules, a fundamental principle behind its use

as a dye and a theoretical basis for potential interaction with the negatively charged phosphate

backbone of nucleic acids.

However, critical data required for its application in molecular biology research, such as its

fluorescence excitation and emission spectra when bound to DNA or RNA, its quantum yield,

and its binding affinity, are not readily available in published literature. This information is

essential for determining the appropriate filter sets for fluorescence microscopy and for

assessing the sensitivity of the stain.

Safety is a primary consideration in the adoption of any new laboratory reagent. The Material

Safety Data Sheet (MSDS) for Basic Red 13 indicates that it may cause skin and eye irritation,

and it is noted that mutagenicity data has been reported, with potential for irreversible effects.
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[1] This underscores the need for careful handling and the use of appropriate personal

protective equipment.

In contrast, established nucleic acid stains have been extensively characterized. The following

table summarizes key properties of commonly used fluorescent dyes to highlight the type of

data that is currently unavailable for Basic Red 13.

Comparative Data of Common Nucleic Acid Stains
Property

Ethidium
Bromide

SYBR Green I GelRed™ Basic Red 13

Excitation Max

(nm)
518 (with DNA) 497 (with DNA) 300 (with DNA) Not Documented

Emission Max

(nm)
605 (with DNA) 520 (with DNA) 595 (with DNA) Not Documented

Quantum Yield ~0.15 (with DNA) ~0.8 (with DNA) High Not Documented

Binding Affinity

(Kd)
~1 µM High High Not Documented

Mutagenicity Mutagenic
Less mutagenic

than EtBr
Low mutagenicity Data reported[1]

Hypothetical Workflow for Evaluating a Novel
Nucleic Acid Stain
Should data on the fluorescence properties of Basic Red 13 become available, a systematic

evaluation would be necessary to develop a reliable staining protocol. The following

generalized workflow illustrates the logical steps that would be required.
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Caption: A logical workflow for the characterization and validation of a novel nucleic acid stain.

Conclusion
Based on the current lack of scientific data, the use of Basic Red 13 for nucleic acid staining in

molecular biology applications cannot be recommended. Researchers seeking to visualize

nucleic acids should rely on well-characterized and validated stains for which detailed protocols

and safety information are readily available. Further empirical investigation into the fluorescent

properties and nucleic acid binding capabilities of Basic Red 13 would be required before it

could be considered for laboratory use in this context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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